Cas no 196304-04-8 (1H-Imidazole, 5-(fluoromethyl)-1-methyl-)

1H-Imidazole, 5-(fluoromethyl)-1-methyl- structure
196304-04-8 structure
Product name:1H-Imidazole, 5-(fluoromethyl)-1-methyl-
CAS No:196304-04-8
MF:C5H7FN2
MW:114.120884180069
CID:3868700

1H-Imidazole, 5-(fluoromethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 5-(fluoromethyl)-1-methyl-
    • Inchi: 1S/C5H7FN2/c1-8-4-7-3-5(8)2-6/h3-4H,2H2,1H3
    • InChI Key: XOLOZILRQKGZNO-UHFFFAOYSA-N
    • SMILES: C1N(C)C(CF)=CN=1

Computed Properties

  • Exact Mass: 114.059
  • Monoisotopic Mass: 114.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 250.0±15.0 °C(Predicted)
  • pka: 6.14±0.22(Predicted)

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